Cas no 1351635-51-2 (1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine)

1-(2,6-Difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine is a piperidine-based compound featuring a 2,6-difluorobenzoyl moiety and a substituted imidazole group. Its structural design confers selective binding properties, making it a valuable intermediate in pharmaceutical research, particularly for targeting specific receptor interactions. The presence of the difluorobenzoyl group enhances metabolic stability, while the isopropyl-substituted imidazole contributes to improved lipophilicity and bioavailability. This compound is suited for applications in medicinal chemistry, where precise modulation of biological activity is required. Its well-defined synthetic pathway ensures high purity and reproducibility, supporting its use in drug discovery and development.
1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine structure
1351635-51-2 structure
Product Name:1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine
CAS No:1351635-51-2
MF:C19H23F2N3O
MW:347.402231454849
CID:6532864
Update Time:2025-06-12

1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine
    • (2,6-difluorophenyl)-[4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidin-1-yl]methanone
    • Inchi: 1S/C19H23F2N3O/c1-13(2)18-22-8-11-24(18)12-14-6-9-23(10-7-14)19(25)17-15(20)4-3-5-16(17)21/h3-5,8,11,13-14H,6-7,9-10,12H2,1-2H3
    • InChI Key: TYSCQVQBJAVDBV-UHFFFAOYSA-N
    • SMILES: C(C1=C(F)C=CC=C1F)(N1CCC(CN2C(C(C)C)=NC=C2)CC1)=O

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Additional information on 1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine

Comprehensive Overview of 1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS No. 1351635-51-2)

1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS No. 1351635-51-2) is a specialized organic compound with a unique molecular structure that combines a difluorobenzoyl moiety with an imidazole-substituted piperidine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both fluorine and imidazole functional groups enhances its bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents and sustainable agricultural solutions.

The compound's CAS number 1351635-51-2 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its systematic name, 1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine, reflects its intricate architecture, which includes a piperidine ring modified with a propan-2-yl group and an imidazole heterocycle. This structural complexity contributes to its versatility in interacting with biological targets, such as enzymes and receptors, which is a key focus in modern medicinal chemistry and agrochemical innovation.

In recent years, the demand for fluorinated compounds like 1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluorobenzoyl group influences the compound's pharmacokinetic properties, a topic frequently searched in academic and industrial circles. Additionally, the imidazole ring's role in hydrogen bonding and metal coordination has made it a hotspot for studies on catalysis and molecular recognition.

From an industrial perspective, CAS No. 1351635-51-2 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, aligning with global trends toward environmentally friendly manufacturing. This aligns with frequent searches for eco-friendly chemical synthesis and reduced carbon footprint in chemical processes, highlighting the compound's relevance to contemporary sustainability goals.

The compound's potential applications extend to central nervous system (CNS) drug development, where its piperidine scaffold is a common feature in neuromodulators. Recent publications have explored its analogs for targeting G-protein-coupled receptors (GPCRs), a trending topic in pharmacology and neuroscience. Furthermore, its agrochemical potential is being investigated for designing next-generation pesticides with lower environmental impact, addressing growing concerns about food security and sustainable farming.

In summary, 1-(2,6-difluorobenzoyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS No. 1351635-51-2) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its structural features, including the difluorobenzoyl and imidazole groups, make it a valuable candidate for cutting-edge research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.

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